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Compound of Interest

N,N-dimethyl-2-(bromomethyl)-
Compound Name:
acrylamide

cat. No.: B1279797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plausible synthetic routes for
N,N-dimethyl-2-(bromomethyl)-acrylamide, a valuable monomer and intermediate in organic
synthesis and materials science. Due to the lack of a directly published protocol, this guide
outlines two logical and chemically sound pathways based on established organic chemistry
principles and available literature on the synthesis of its precursors.

Overview of Synthetic Strategies

Two primary synthetic pathways are proposed for the synthesis of N,N-dimethyl-2-
(bromomethyl)-acrylamide:

o Pathway A: Amidation of 2-(bromomethyl)acrylic acid. This route involves the initial synthesis
of the carboxylic acid precursor, followed by its conversion to the corresponding N,N-
dimethylamide.

o Pathway B: Bromination of N,N-dimethyl-2-(hydroxymethyl)acrylamide. This alternative
pathway begins with the synthesis of the hydroxymethyl derivative of N,N-
dimethylacrylamide, which is then converted to the target bromomethyl compound.

This guide will provide detailed experimental protocols for each step in both pathways, drawing
from established procedures for analogous transformations.
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Physicochemical Data

A summary of the available and computed physicochemical data for the target compound and

its key precursors is presented in Table 1.

Table 1: Physicochemical Properties of Key Compounds

Compound

Molecular Formula

Molecular Weight (
g/mol )

Melting Point (°C)

N,N-dimethyl-2-
(bromomethyl)-

acrylamide

C6H10BrNO

192.05[1]

Not available

2-
(Bromomethyl)acrylic

acid

C4H5Bro2

164.99[2]

70-73[2]

N,N-dimethyl-2-
(hydroxymethyl)acryla

mide

C6H11NO2

129.16

Not available

N,N-
Dimethylacrylamide
(DMAA)

C5HONO

99.13[3]

Not available

Detailed Experimental Protocols

The following sections provide detailed, plausible experimental procedures for the synthesis of

N,N-dimethyl-2-(bromomethyl)-acrylamide via the two proposed pathways.

Pathway A: Amidation of 2-(bromomethyl)acrylic acid

This pathway consists of two main stages: the synthesis of 2-(bromomethyl)acrylic acid and its

subsequent amidation.
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Stage 1: Synthesis of 2-(Bromomethyl)acrylic acid

(Diethyl bis(hydroxymethyl)malonate) (Hydrobromic acid)

Reflux (85-90°C)

G—(Bromomethyl)acrylic acid)

Stage 2: Amidation

G—(Bromomethyl)acrylic acid) 4( Thionyl chloride (SOCI2) )

Activation

Acyl chloride intermediate Dimethylamine (HN(CHs)2)

Amination

N,N-dimethyl-2-(bromomethyl)-acrylamide
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Stage 1: Synthesis of N,N-dimethyl-2-(hydroxymethyl)acrylamide

C\I,N—Dimethylacrylamide (DMAAD Paraformaldehyde

l Base-catdlyzed addition

E\l,N—dimethyl—2—(hydroxymethyl)acrylamida

Stage 2: Bromination

E\I,N-dimethyl-2-(hydroxymethyl)acrylamida [Phosphorus tribromide (PBra)j
Siz reaction l

6,N-dimethyl-2-(bromomethyl)-acrylamida
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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